Cas no 129505-32-4 ((2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid; butanedioic acid; tetrahydrate)

• Product Name: (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid; butanedioic acid; tetrahydrate
• CAS No: 129505-32-4
• MF: C₁₆H₄₂N₈O₁₂
• MW: 538.551084041595
• CID: 202656
• PubChem ID: 3083123
• Update Time: 2025-04-19

(2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid; butanedioic acid; tetrahydrate Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• DL-Arginine, butanedioate (2:1), tetrahydrate
• arginine hemisuccinate hemisuccinic acid
• butanedioic acid
• N~5~-(diaminomethylidene)-L-ornithine butanedioate (2:1) tetrahydrate
• tetrahydrate
• Arginine--butanedioic acid--water (2/1/4)
• DTXSID90926427
• Arg hha
• (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid;butanedioic acid;tetrahydrate
• 129505-32-4
• (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid; butanedioic acid; tetrahydrate

• Inchi： 1S/2C6H14N4O2.C4H6O4.4H2O/c2*7-4(5(11)12)2-1-3-10-6(8)9;5-3(6)1-2-4(7)8;;;;/h2*4H,1-3,7H2,(H,11,12)(H4,8,9,10);1-2H2,(H,5,6)(H,7,8);4*1H2/t2*4-;;;;;/m00...../s1
• InChI Key： SOIPXPAGTSWHMW-XKQYSACFSA-N
• SMILES： OC([C@H](CCC/N=C(\N)/N)N)=O.OC([C@H](CCC/N=C(\N)/N)N)=O.OC(CCC(=O)O)=O.O.O.O.O

Computed Properties

• Exact Mass: 538.29246
• Monoisotopic Mass: 538.29221880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 269
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 334Ų

Experimental Properties

• PSA: 456.04